Cas no 1613518-82-3 (3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol)

3,5-Dibromo-alpha-(trifluoromethyl)benzyl alcohol is a halogenated aromatic compound featuring both bromine and trifluoromethyl functional groups, which enhance its reactivity and utility in synthetic chemistry. The presence of electron-withdrawing substituents (Br and CF₃) on the benzyl alcohol scaffold makes it a valuable intermediate for nucleophilic substitution reactions, cross-coupling processes, and the synthesis of more complex fluorinated or brominated derivatives. Its structural properties also lend themselves to applications in pharmaceutical and agrochemical research, where such motifs are often sought for their bioactivity and metabolic stability. The compound's well-defined reactivity profile ensures consistent performance in demanding synthetic workflows.
3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol structure
1613518-82-3 structure
Product Name:3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol
CAS No:1613518-82-3
MF:C8H5Br2F3O
MW:333.927911520004
MDL:MFCD32661948
CID:5521083
Update Time:2025-05-28

3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-α-(trifluoromethyl)benzenemethanol
    • 1-(3,5-Dibromophenyl)-2,2,2-trifluoroethanol
    • 3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol
    • MDL: MFCD32661948
    • Inchi: 1S/C8H5Br2F3O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7,14H
    • InChI Key: FTOSBTFZJNBYMP-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(C(O)C(F)(F)F)=CC(Br)=C1

3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D779296-5g
3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol
1613518-82-3 95%
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3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol Production Method

Production Method 1

Reaction Conditions
1.1R:Bu4N+ •F-, S:THF, 20 min, 0°C; 30 min, 0°C; 0°C → rt; 2 h, rt
1.2R:HCl, S:H2O, 2 h, rt
Reference
Facilitating the transmetalation step with aryl-zincates in nickel-catalyzed enantioselective arylation of secondary benzylic halides
By Huang, Weichen et al, ChemRxiv, 2019, From ChemRxiv, 1-22

3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol Raw materials

3,5-Dibromo-alpha-(trifluoromethyl)benzyl Alcohol Preparation Products

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